2-(benzenesulfonyl)-N-(3-propyl-1,3-benzothiazol-2-ylidene)acetamide
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Description
2-(benzenesulfonyl)-N-(3-propyl-1,3-benzothiazol-2-ylidene)acetamide is a useful research compound. Its molecular formula is C18H18N2O3S2 and its molecular weight is 374.47. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Potential and Chemical Properties
Benzothiazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. They are structurally simple yet capable of serving as ligands to various biomolecules, making them attractive in medicinal chemistry for the development of therapies for numerous ailments, especially cancer. The 2-arylbenzothiazole moiety, in particular, is under development for antitumor applications, highlighting the increasing importance of the benzothiazole nucleus in drug discovery. Its structural simplicity and ease of synthesis provide scope for the development of chemical libraries that could lead to new chemical entities (Kamal et al., 2015).
Anticancer Properties
A significant area of research for benzothiazole derivatives is their application in cancer chemotherapy. Recent advancements focus on structural modifications to enhance anticancer activity, with 2-arylbenzothiazoles emerging as important pharmacophores. These derivatives possess potent anticancer properties and are being further developed as drug candidates. Benzothiazole conjugates also display a synergistic effect, which could potentially lower required doses and lead to the development of a new generation of drugs. Despite promising results in clinical studies, further characterization of their toxicity is necessary for safe clinical use (Ahmed et al., 2012).
Biological Importance and Chemical Synthesis
The biological importance of benzothiazole derivatives is complemented by advancements in chemical synthesis, particularly of 2-amino and 2-mercapto substituted derivatives. These heterocycles are biologically active and industrially demanded, with modern synthesis methods embracing green chemistry principles. The ease of functionalization of these groups allows for their use as building blocks in organic and organoelement synthesis, including the creation of pharmacologically active heterocycles. This opens avenues for developing new drugs and materials (Zhilitskaya et al., 2021).
Properties
IUPAC Name |
2-(benzenesulfonyl)-N-(3-propyl-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3S2/c1-2-12-20-15-10-6-7-11-16(15)24-18(20)19-17(21)13-25(22,23)14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUMJTBJHEKZIIW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2SC1=NC(=O)CS(=O)(=O)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.